N-[5-(4-bromobenzyl)-1,3-thiazol-2-yl]-5-(3-nitrophenyl)-2-furamide

• IUPAC Name: N-[5-[(4-bromophenyl)methyl]-1,3-thiazol-2-yl]-5-(3-nitrophenyl)furan-2-carboxamide
• InChI: InChI=1S/C21H14BrN3O4S/c22-15-6-4-13(5-7-15)10-17-12-23-21(30-17)24-20(26)19-9-8-18(29-19)14-2-1-3-16(11-14)25(27)28/h1-9,11-12H,10H2,(H,23,24,26)
• InChI Key: DEIPJZCXSLSAGF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2=CC=C(O2)C(=O)NC3=NC=C(S3)CC4=CC=C(C=C4)Br
• Molecular Formula: C21H14BrN3O4S
• Molecular Weight: 484.3 g/mol

Description

N-[5-(4-bromobenzyl)-1,3-thiazol-2-yl]-5-(3-nitrophenyl)-2-furamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[5-(4-bromobenzyl)-1,3-thiazol-2-yl]-5-(3-nitrophenyl)-2-furamide is not fully understood. However, studies have shown that the compound inhibits the activity of certain enzymes involved in cancer cell growth and neurodegeneration.
Biochemical and Physiological Effects:
N-[5-(4-bromobenzyl)-1,3-thiazol-2-yl]-5-(3-nitrophenyl)-2-furamide has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and induce apoptosis. The compound has also been shown to have neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[5-(4-bromobenzyl)-1,3-thiazol-2-yl]-5-(3-nitrophenyl)-2-furamide in lab experiments is its potential as a new drug candidate for cancer and neurodegenerative diseases. However, the limitations of using this compound include its low solubility in water and its potential toxicity.

Future Directions

For research include investigating the compound's potential as a therapeutic agent for Alzheimer's disease and improving its solubility and reducing its potential toxicity.

Synthesis Methods

The synthesis of N-[5-(4-bromobenzyl)-1,3-thiazol-2-yl]-5-(3-nitrophenyl)-2-furamide involves the reaction of 4-bromobenzylamine with 2-chloroacetyl chloride to form 5-(4-bromobenzyl)-1,3-thiazol-2-ylamine. This intermediate is then reacted with 3-nitrobenzoyl chloride and furan-2-carboxylic acid to form the final product.

Scientific Research Applications

N-[5-(4-bromobenzyl)-1,3-thiazol-2-yl]-5-(3-nitrophenyl)-2-furamide has been extensively studied for its potential applications in various fields such as cancer research, drug discovery, and neurodegenerative diseases. The compound has shown promising results as a potential anticancer agent by inhibiting the growth of cancer cells. It has also been studied for its neuroprotective effects and potential use in the treatment of Alzheimer's disease.